Cas no 1415565-11-5 (Ethyl 4-(1-hydrazinylethyl)benzoate benzenesulfonate)

• Product Name: Ethyl 4-(1-hydrazinylethyl)benzoate benzenesulfonate
• CAS No: 1415565-11-5
• MF: C₁₇H₂₂N₂O₅S
• MW: 366.431983470917
• MDL: MFCD18782765
• CID: 4595453
• PubChem ID: 71748779
• Update Time: 2025-06-08

Ethyl 4-(1-hydrazinylethyl)benzoate benzenesulfonate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(1-hydrazinylethyl)benzoate benzenesulfonate
• (S)-Ethyl 4-(1-hydrazinylethyl)benzoate Benzenesulfonate
• (S)-4-(1-Hydrazinylethyl)benzoic Acid Ethyl Ester Benzenesulfonate
• Benzenesulfonic acid--ethyl 4-(1-hydrazinylethyl)benzoate (1/1)
• 4-[(1S)-1-hydrazinylethyl]benzoic Acid Ethyl Ester Benzenesulfonate
• DTXSID90857702
• benzenesulfonic acid;ethyl 4-(1-hydrazinylethyl)benzoate
• 1415565-11-5
• CS-D1481
• CS-M0654
• AKOS037649806
• ethyl4-(1-hydrazinylethyl)benzoatebenzenesulfonate
• CS-13688
• Ethyl 4-(1-hydrazinylethyl)benzoate benzenesulfonate

• MDL： MFCD18782765
• Inchi： 1S/C11H16N2O2.C6H6O3S/c1-3-15-11(14)10-6-4-9(5-7-10)8(2)13-12;7-10(8,9)6-4-2-1-3-5-6/h4-8,13H,3,12H2,1-2H3;1-5H,(H,7,8,9)
• InChI Key： RKELBFSJSQMTLO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(=O)(=O)O.O(CC)C(C1C=CC(=CC=1)C(C)NN)=O

Computed Properties

• Exact Mass: 366.12494298g/mol
• Monoisotopic Mass: 366.12494298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 384
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 4-(1-hydrazinylethyl)benzoate benzenesulfonate

Ethyl 4-(1-hydrazinylethyl)benzoate benzenesulfonate (CAS No. 1415565-11-5): A Comprehensive Overview

Ethyl 4-(1-hydrazinylethyl)benzoate benzenesulfonate (CAS No. 1415565-11-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The molecular structure of Ethyl 4-(1-hydrazinylethyl)benzoate benzenesulfonate consists of a benzene ring substituted with an ethyl ester group and a hydrazine moiety, further functionalized with a benzenesulfonate group. This intricate arrangement imparts the compound with a range of chemical properties that make it suitable for detailed study and potential pharmaceutical applications.

Recent research studies have explored the pharmacological properties of Ethyl 4-(1-hydrazinylethyl)benzoate benzenesulfonate, revealing its potential as a lead compound in drug discovery. One notable area of interest is its activity against certain types of cancer cells. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits significant cytotoxic effects on human breast cancer cells, suggesting its potential as an anticancer agent.

Moreover, the mechanism of action of Ethyl 4-(1-hydrazinylethyl)benzoate benzenesulfonate has been investigated to understand its biological effects. Research indicates that the compound may interact with specific cellular targets, such as enzymes involved in cell proliferation and apoptosis. This interaction could disrupt key signaling pathways, leading to cell death in cancerous tissues while minimizing damage to healthy cells.

In addition to its anticancer properties, Ethyl 4-(1-hydrazinylethyl)benzoate benzenesulfonate has also shown promise in other therapeutic areas. For example, preliminary studies have suggested that it may have anti-inflammatory effects, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis. The compound's ability to modulate inflammatory responses could be attributed to its interaction with cytokines and other inflammatory mediators.

The synthesis of Ethyl 4-(1-hydrazinylethyl)benzoate benzenesulfonate involves a series of well-defined chemical reactions. Typically, the synthesis begins with the formation of the ethyl ester derivative from 4-bromobenzoic acid, followed by the introduction of the hydrazine moiety through a nucleophilic substitution reaction. The final step involves the addition of the benzenesulfonate group to achieve the desired compound. This synthetic route is highly reproducible and can be scaled up for larger production runs.

From a pharmacokinetic perspective, Ethyl 4-(1-hydrazinylethyl)benzoate benzenesulfonate exhibits favorable properties that enhance its suitability as a drug candidate. Studies have shown that it has good solubility and stability in physiological conditions, which are crucial for effective drug delivery. Additionally, the compound's ability to cross biological membranes efficiently suggests that it can reach target tissues with minimal barriers.

The toxicological profile of Ethyl 4-(1-hydrazinylethyl)benzoate benzenesulfonate has been evaluated through various assays to ensure its safety for therapeutic use. Preclinical studies have demonstrated that the compound has low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support further clinical evaluation to assess its safety and efficacy in human subjects.

In conclusion, Ethyl 4-(1-hydrazinylethyl)benzoate benzenesulfonate (CAS No. 1415565-11-5) represents a promising compound in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, paving the way for innovative treatments in various medical conditions.